Cas no 1213945-66-4 ((2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol
• CAS No: 1213945-66-4
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD09256992
• CID: 5591502
• PubChem ID: 55278147
• Update Time: 2025-09-28

(2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol, β-amino-6-chloro-, (βS)-
• EN300-1964526
• (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol
• 1213945-66-4
• AKOS006330654

• MDL： MFCD09256992
• Inchi： 1S/C7H9ClN2O/c8-7-2-1-5(3-10-7)6(9)4-11/h1-3,6,11H,4,9H2/t6-/m1/s1
• InChI Key： ZZRYQEVGEQGEAS-ZCFIWIBFSA-N
• SMILES： [C@@H](C1=CN=C(C=C1)Cl)(N)CO

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±37.0 °C(Predicted)
• pka: 12.08±0.10(Predicted)

Additional information on (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol (CAS No. 1213945-66-4)

(2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol, with the CAS number 1213945-66-4, is a significant compound in the field of pharmaceutical chemistry. This chiral amino alcohol derivative features a pyridine core substituted with a chlorine atom at the 6-position and an amino group at the 3-position, making it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's stereochemistry, specifically the (S)-configuration at the second carbon atom, is crucial for its biological activity. In recent years, there has been growing interest in chiral auxiliaries and ligands that can enhance the enantioselectivity of catalytic processes. The (S)-configuration of this molecule has been explored in asymmetric synthesis, particularly in the development of transition metal-catalyzed reactions that yield enantiomerically pure products.

One of the most compelling applications of (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol is in the design of kinase inhibitors. Kinases are a family of enzymes that play a pivotal role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, most notably cancer. The pyridine moiety in this compound serves as a pharmacophore that can interact with the ATP-binding pocket of kinases, while the amino group and chlorine substituent provide additional binding interactions that enhance potency and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol as a key building block to develop novel inhibitors of Janus kinases (JAKs). JAKs are involved in inflammatory responses and have been targeted for therapeutic intervention in autoimmune diseases. The study demonstrated that derivatives of this compound could potently inhibit JAK1 and JAK2 with high enantiomeric excess, suggesting its potential as a lead compound for drug development.

The chloropyridine scaffold is particularly interesting because it can be further functionalized to create more complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl or heteroaryl groups at the 6-position of the pyridine ring. These modifications have led to the discovery of new compounds with enhanced pharmacological properties.

Another area where this compound has shown promise is in the development of antiviral agents. The amino group and hydroxyl group at the chiral center can be exploited to design molecules that interact with viral proteases or polymerases. For example, modifications to this scaffold have resulted in compounds that inhibit HIV protease, a key enzyme required for viral replication. The stereochemical purity of (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol ensures that these interactions are specific and effective.

The synthesis of (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol presents some challenges due to its complex stereochemistry. However, advances in asymmetric synthesis techniques have made it more accessible. Chiral resolution methods, such as diastereomeric salt formation followed by crystallization, have been employed to isolate the desired enantiomer with high purity. Additionally, biocatalytic approaches using engineered enzymes have emerged as a sustainable alternative for producing chiral intermediates.

In conclusion, (2S)-2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol (CAS No. 1213945-66-4) is a valuable building block in pharmaceutical research. Its unique structural features make it suitable for designing kinase inhibitors, antiviral agents, and other bioactive molecules. As our understanding of enzyme mechanisms and medicinal chemistry evolves, compounds like this will continue to play a crucial role in developing novel therapeutics.